Cas no 1286730-01-5 ((2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate)

• Product Name: (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate
• CAS No: 1286730-01-5
• MF: C₁₃H₁₆F₂N₄O₅S₂
• MW: 410.416747093201
• MDL: MFCD30738027
• CID: 2355000
• PubChem ID: 53375464
• Update Time: 2025-07-30

(2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate
• (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate...
• AKOS037650659
• C13093
• CS-15140
• C13H16F2N4O5S2
• 1286730-01-5
• DB-130841
• CS-M3687
• (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramidesulfate

• MDL： MFCD30738027
• Inchi： 1S/C13H14F2N4OS.H2O4S/c1-8(12(16)21)13(20,5-19-7-17-6-18-19)10-4-9(14)2-3-11(10)15;1-5(2,3)4/h2-4,6-8,20H,5H2,1H3,(H2,16,21);(H2,1,2,3,4)/t8-,13+;/m0./s1
• InChI Key： XGRIDCNJIYGKHE-CPBFHQHQSA-N
• SMILES： S=C([C@H](C)[C@@](C1C=C(C=CC=1F)F)(CN1C=NC=N1)O)N.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 410.05301829g/mol
• Monoisotopic Mass: 410.05301829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192

Additional information on (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate

Comprehensive Guide to (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate (CAS No. 1286730-01-5)

(2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate (CAS No. 1286730-01-5) is a specialized chiral compound with significant applications in pharmaceutical research and development. This compound belongs to the class of triazole derivatives, which are widely studied for their bioactivity and potential therapeutic uses. The presence of difluorophenyl and hydroxy groups in its structure enhances its reactivity and makes it a valuable intermediate in drug synthesis.

The sulfate salt form of this compound improves its solubility and stability, making it more suitable for formulation in various pharmaceutical applications. Researchers are particularly interested in its potential as a fungicidal agent, given the known activity of triazole derivatives against fungal pathogens. The chiral centers at the 2R and 3R positions contribute to its stereospecific interactions, which are crucial for its biological activity.

In recent years, the demand for chiral intermediates like (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate has surged due to the growing emphasis on enantioselective synthesis in drug development. Pharmaceutical companies are increasingly focusing on stereochemically pure compounds to minimize side effects and improve efficacy. This trend aligns with the broader shift toward precision medicine, where tailored therapies are designed based on individual patient profiles.

The synthesis of (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate involves multi-step organic reactions, including asymmetric hydrogenation and protection-deprotection strategies. These processes require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its quality.

One of the most searched questions related to this compound is: "What are the applications of (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate in antifungal research?" Studies suggest that triazole derivatives, including this compound, exhibit potent activity against a wide range of fungal species by inhibiting ergosterol biosynthesis, a critical component of fungal cell membranes. This mechanism is similar to that of commercially available azole antifungals, making it a promising candidate for further development.

Another hot topic in the scientific community is the role of fluorinated compounds in drug design. The difluorophenyl moiety in (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate enhances its metabolic stability and bioavailability, addressing common challenges in drug development. Researchers are exploring its potential in treating resistant fungal infections, which have become a global health concern due to the rise of antifungal resistance.

The market for chiral pharmaceutical intermediates is expected to grow significantly in the coming years, driven by advancements in asymmetric synthesis and the increasing demand for enantiomerically pure drugs. (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate is well-positioned to benefit from this trend, as its unique structure offers multiple opportunities for derivatization and optimization.

For researchers and manufacturers, sourcing high-quality (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate is critical. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). The compound is typically supplied as a white to off-white powder, with purity levels exceeding 98%, as confirmed by HPLC analysis.

In summary, (2R,3R)-3-(2,5-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide sulfate (CAS No. 1286730-01-5) is a versatile and valuable compound in pharmaceutical research. Its chiral nature, fluorinated aromatic ring, and triazole functionality make it a promising candidate for antifungal and other therapeutic applications. As the industry continues to prioritize stereoselective synthesis and targeted therapies, this compound is likely to play an increasingly important role in drug discovery and development.